Cas no 1254163-68-2 (4H-Pyrrolo[1,2-b]pyrazole, 3-bromo-5,6-dihydro-2-methyl-)

• Product Name: 4H-Pyrrolo[1,2-b]pyrazole, 3-bromo-5,6-dihydro-2-methyl-
• CAS No: 1254163-68-2
• MF: C₇H₉BrN₂
• MW: 201.063760519028
• CID: 5306757
• PubChem ID: 66599462
• Update Time: 2026-03-10

4H-Pyrrolo[1,2-b]pyrazole, 3-bromo-5,6-dihydro-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 4H-Pyrrolo[1,2-b]pyrazole, 3-bromo-5,6-dihydro-2-methyl-
• VPMOYRIHUAVLMI-UHFFFAOYSA-N
• SCHEMBL110500
• -Bromo-2-methyl-5,6-dihydro-4H-pyrrolo[1,2-b]pyrazole
• MFCD34621169
• 3-Bromo-5,6-dihydro-2-methyl-4H-pyrrolo[1,2-b]pyrazole
• PS-15910
• F89036
• SY321502
• 3-bromo-2-methyl-5,6-dihydro-4H-pyrrolo[1,2-b]pyrazole
• DB-394702
• starbld0036120
• 1254163-68-2

• Inchi： 1S/C7H9BrN2/c1-5-7(8)6-3-2-4-10(6)9-5/h2-4H2,1H3
• InChI Key： VPMOYRIHUAVLMI-UHFFFAOYSA-N
• SMILES： N1=C(C)C(Br)=C2CCCN12

Computed Properties

• Exact Mass: 199.99491g/mol
• Monoisotopic Mass: 199.99491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 17.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrazoles Pyrrolopyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrazoles

Additional information on 4H-Pyrrolo[1,2-b]pyrazole, 3-bromo-5,6-dihydro-2-methyl-

Comprehensive Overview of 4H-Pyrrolo[1,2-b]pyrazole, 3-bromo-5,6-dihydro-2-methyl- (CAS No. 1254163-68-2)

The compound 4H-Pyrrolo[1,2-b]pyrazole, 3-bromo-5,6-dihydro-2-methyl- (CAS No. 1254163-68-2) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural framework. With the increasing demand for novel bioactive compounds, researchers are exploring the potential of pyrrolopyrazole derivatives in drug discovery and material science. This article delves into the properties, applications, and synthesis of this compound, while addressing common queries such as "What is the role of bromo-substituted pyrrolopyrazoles in medicinal chemistry?" and "How to optimize the synthesis of 3-bromo-5,6-dihydro-2-methyl-4H-pyrrolo[1,2-b]pyrazole?".

Structurally, 4H-Pyrrolo[1,2-b]pyrazole, 3-bromo-5,6-dihydro-2-methyl- features a fused pyrrole-pyrazole ring system, which is a privileged scaffold in medicinal chemistry. The presence of a bromo substituent at the 3-position enhances its reactivity, making it a valuable intermediate for cross-coupling reactions like Suzuki-Miyaura or Buchwald-Hartwig couplings. This aligns with the growing interest in "halogenated heterocycles in drug design" and "C-H functionalization strategies," which are frequently searched topics in synthetic chemistry forums.

Recent studies highlight the potential of CAS No. 1254163-68-2 as a building block for kinase inhibitors and anti-inflammatory agents. Its dihydro-pyrrolopyrazole core mimics natural product motifs, a trend gaining traction in the "fragment-based drug discovery" space. Researchers are also investigating its photophysical properties for applications in organic electronics, responding to the surge in searches for "heterocycles in OLED materials." The compound's methyl group at the 2-position further modulates its steric and electronic profile, a detail often queried in "structure-activity relationship (SAR) studies."

Synthetic routes to 3-bromo-5,6-dihydro-2-methyl-4H-pyrrolo[1,2-b]pyrazole typically involve cyclization of appropriately functionalized precursors, with recent protocols emphasizing "atom-economical green synthesis"—a hot topic in sustainable chemistry. Analytical characterization via NMR, HPLC, and mass spectrometry confirms its high purity, a critical factor for pharmaceutical applications as noted in queries like "how to validate pyrrolopyrazole purity."

In conclusion, CAS No. 1254163-68-2 represents a versatile scaffold bridging multiple disciplines. Its relevance to "targeted protein degradation" and "catalysis" underscores its interdisciplinary appeal, while its synthetic accessibility addresses the demand for "cost-effective heterocyclic building blocks." As research progresses, this compound is poised to play a pivotal role in addressing challenges in both life sciences and materials engineering.